Cas no 1806019-70-4 (4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid
• CAS No: 1806019-70-4
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885240
• Update Time: 2025-10-29

4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-3-4-1-6(9(12)13)14-5(8(4)11)2-7(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： MSZXTSCMIXMHDF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(CC(=O)O)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid

4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic Acid (CAS No. 1806019-70-4)

4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic Acid, with the CAS number 1806019-70-4, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with various halogenated groups. The presence of chlorine, fluorine, and methyl groups at specific positions on the pyridine ring imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic Acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, resulting in higher yields and improved purity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to facilitate the construction of the chloromethyl group on the pyridine ring. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

In terms of applications, 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic Acid has found utility in several industries. One notable application is in agrochemicals, where it serves as an intermediate in the synthesis of pesticides and herbicides. Its ability to interact with specific biochemical pathways makes it an effective component in controlling pest populations while minimizing environmental impact. Additionally, this compound has shown promise in pharmaceutical research, particularly in the development of anti-inflammatory agents and anticancer drugs. Its fluorinated structure contributes to enhanced bioavailability and stability, which are critical factors in drug design.

The structural uniqueness of 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic Acid also lends itself to applications in materials science. For example, it can be used as a building block for advanced polymers and coatings that exhibit superior thermal and mechanical properties. Recent studies have demonstrated its potential as a precursor for high-performance adhesives and sealants, which are essential in aerospace and automotive industries.

In terms of environmental considerations, researchers have conducted extensive studies on the biodegradation and toxicity profiles of 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic Acid. These studies aim to assess its impact on ecosystems and human health. Findings indicate that under controlled conditions, the compound undergoes efficient biodegradation, reducing its persistence in the environment. However, further research is required to fully understand its long-term effects and ensure its safe use across various applications.

The study of 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic Acid continues to be an active area of research due to its versatility and potential for innovation. Scientists are exploring novel synthetic routes that could lead to even more efficient production methods while maintaining high standards of sustainability. Furthermore, ongoing investigations into its pharmacokinetics and pharmacodynamics are expected to unlock new therapeutic applications.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetic Acid, with its unique structure and diverse applications, represents a significant advancement in modern chemistry. Its continued exploration promises to yield groundbreaking discoveries that benefit multiple industries while addressing pressing environmental concerns.